Cas no 1861540-59-1 (5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid)
5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid
- 1861540-59-1
- EN300-1450207
- 5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid
-
- Inchi: 1S/C11H13N3O2/c1-4-11(3,5-2)14-9-7-12-8(6-13-9)10(15)16/h1,6-7H,5H2,2-3H3,(H,13,14)(H,15,16)
- InChI Key: YOLOOTZBGZKQCJ-UHFFFAOYSA-N
- SMILES: OC(C1=CN=C(C=N1)NC(C#C)(C)CC)=O
Computed Properties
- Exact Mass: 219.100776666g/mol
- Monoisotopic Mass: 219.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 75.1Ų
5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1450207-0.05g |
5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1861540-59-1 | 0.05g |
$1188.0 | 2023-06-06 | ||
| Enamine | EN300-1450207-0.1g |
5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1861540-59-1 | 0.1g |
$1244.0 | 2023-06-06 | ||
| Enamine | EN300-1450207-0.25g |
5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1861540-59-1 | 0.25g |
$1300.0 | 2023-06-06 | ||
| Enamine | EN300-1450207-0.5g |
5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1861540-59-1 | 0.5g |
$1357.0 | 2023-06-06 | ||
| Enamine | EN300-1450207-1.0g |
5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1861540-59-1 | 1g |
$1414.0 | 2023-06-06 | ||
| Enamine | EN300-1450207-2.5g |
5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1861540-59-1 | 2.5g |
$2771.0 | 2023-06-06 | ||
| Enamine | EN300-1450207-5.0g |
5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1861540-59-1 | 5g |
$4102.0 | 2023-06-06 | ||
| Enamine | EN300-1450207-10.0g |
5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1861540-59-1 | 10g |
$6082.0 | 2023-06-06 | ||
| Enamine | EN300-1450207-50mg |
5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1861540-59-1 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1450207-100mg |
5-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1861540-59-1 | 100mg |
$804.0 | 2023-09-29 |
5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid
Introduction to 5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid (CAS No. 1861540-59-1)
5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1861540-59-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazine derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both an amine functional group and a terminal alkyne moiety in its molecular structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The molecular framework of 5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid consists of a pyrazine core substituted at the 2-position with a carboxylic acid group, and at the 3-position with a propargylamine derivative. This specific arrangement of functional groups enhances its potential utility in medicinal chemistry, particularly in the development of novel therapeutic agents. The propargylamine moiety, characterized by its triple bond connectivity, offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in constructing biaryl systems prevalent in many bioactive molecules.
In recent years, pyrazine derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds exhibit properties ranging from antimicrobial and anti-inflammatory effects to potential applications in oncology and neurology. The structural motif of 5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid aligns well with this trend, as it combines the pharmacophoric elements that are frequently observed in drug-like scaffolds. Specifically, the amine group can serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets, while the alkyne functionality provides a handle for further chemical manipulation.
One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacological entities. Researchers have leveraged its reactive sites to develop novel analogs with enhanced binding affinity or altered pharmacokinetic profiles. For instance, modifications at the carboxylic acid group can yield esters or amides, which are common pharmacophores in drug design. Similarly, diversification of the propargylamine moiety allows for the introduction of diverse substituents that can modulate biological activity.
The synthesis of 5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route may begin with the preparation of 3-methylpentyne through traditional methods such as alkylation or condensation reactions. Subsequent functionalization steps would include introducing the pyrazine core followed by selective substitution at the 2-position with a carboxylic acid group. The final step often involves coupling the propargylamine moiety to complete the target structure. Advanced synthetic techniques, including flow chemistry and catalytic processes, have been explored to improve yield and purity.
From a computational chemistry perspective, 5-[(3-Methylpent-1-yn-3-y l)amino]pyrazine -2-carboxylic acid has been subjected to molecular modeling studies to elucidate its potential interactions with biological targets. Quantum mechanical calculations have been used to predict its electronic properties and reactivity patterns, which are crucial for rational drug design. These studies have provided insights into how structural modifications might influence binding affinity and selectivity, guiding experimental efforts toward more optimized derivatives.
The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in accessing high-quality intermediates like 5-[ (3-Methylpent -1 -yn -3 -yl)amino]pyrazine -2-carboxylic acid for use in preclinical development programs. Its versatility as a synthetic intermediate makes it particularly attractive for large-scale production where reproducibility and cost-effectiveness are paramount. As such, there is growing demand for reliable suppliers who can provide this compound in consistent quality under controlled conditions.
In conclusion,5-[ (3-Methylpent -1 -yn -3 -yl )amino]pyrazine -2-carboxylic acid (CAS No .1861540 -59 -1) represents an important chemical entity with significant potential in pharmaceutical research and development . Its unique structural features , coupled with its utility as a synthetic precursor , position it as a valuable asset for medicinal chemists seeking to discover new therapeutic agents . As research continues to uncover novel applications for pyrazine derivatives , compounds like this one will undoubtedly play an integral role in shaping future treatments across multiple disease areas .
1861540-59-1 (5-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)